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Compound of Interest

Compound Name: Ferric bromide

Cat. No.: B157015 Get Quote

An in-depth examination of the properties, synthesis, and applications of Iron(III) Bromide

(Ferric Bromide) in scientific research and development.

This technical guide provides a detailed overview of iron(III) bromide, a significant compound

for professionals in research, science, and drug development. This document outlines its

chemical properties, synonyms, and regulatory identifiers, with a focus on its applications as a

Lewis acid catalyst.

Core Chemical and Physical Properties
Iron(III) bromide, also known as ferric bromide, is an odorless, red-brown or dark brown solid

compound.[1] It is a versatile reagent in organic synthesis, primarily utilized for the

halogenation of aromatic compounds.[1] The compound dissolves in water, yielding acidic

solutions.[1]
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Property Value Source

CAS Number 10031-26-2 [2][3]

Molecular Formula FeBr₃ [2][3]

Molecular Weight 295.56 g/mol [2]

Appearance
Brown-red crystalline powder

or dark brown solid
[3]

Density 4.50 g/cm³ [1][3]

Melting Point 200 °C (decomposes) [1][4]

Solubility
Soluble in water, ethanol, and

ether
[3][4]

EINECS Number 233-089-1 [3]

Synonyms and Identifiers
For clarity in research and documentation, iron(III) bromide is known by several synonyms:

Ferric bromide[2][3]

Iron tribromide[1][3][4]

Tribromoiron[4]

Iron(III) tribromide[4]

Iron bromide (FeBr₃)[3][4]

Synthesis Protocol
Iron(III) bromide can be synthesized through the direct reaction of iron metal with bromine. This

straightforward and common laboratory procedure is outlined below.

Experimental Protocol: Synthesis of Iron(III) Bromide
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Objective: To synthesize iron(III) bromide from iron and bromine.

Materials:

Iron filings or powder

Liquid bromine

A suitable reaction vessel (e.g., a three-necked flask)

Inert atmosphere (e.g., nitrogen or argon gas)

Heating mantle

Condenser

Procedure:

Ensure the reaction apparatus is clean, dry, and set up for reaction under an inert

atmosphere to prevent the ingress of moisture.

Place a measured quantity of iron metal into the reaction vessel.

Slowly add liquid bromine to the reaction vessel containing the iron. The reaction is

exothermic, so the addition should be controlled to manage the reaction rate.

The reaction mixture is then gently heated to initiate and sustain the reaction.

The reaction proceeds according to the following equation: 2 Fe + 3 Br₂ → 2 FeBr₃.[1]

Once the reaction is complete, the product, iron(III) bromide, can be purified through

sublimation.

Safety Precautions: Bromine is a highly corrosive and toxic substance. This experiment must

be conducted in a well-ventilated fume hood, and appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a lab coat, must be worn at all times.
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The primary application of iron(III) bromide in a research context is as a Lewis acid catalyst. It

is particularly effective in the bromination of aromatic compounds. For many of these

applications, the catalyst is generated in situ.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Iron(III) Bromide: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157015#cas-number-and-synonyms-for-iron-iii-
bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b157015#cas-number-and-synonyms-for-iron-iii-bromide
https://www.benchchem.com/product/b157015#cas-number-and-synonyms-for-iron-iii-bromide
https://www.benchchem.com/product/b157015#cas-number-and-synonyms-for-iron-iii-bromide
https://www.benchchem.com/product/b157015#cas-number-and-synonyms-for-iron-iii-bromide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b157015?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

